Cas no 99952-49-5 ((S)-N-(2-(2-Formyl-1-pyrrolidinyl)-2-oxoethyl)acetamide)

(S)-N-(2-(2-Formyl-1-pyrrolidinyl)-2-oxoethyl)acetamide structure
99952-49-5 structure
Product Name:(S)-N-(2-(2-Formyl-1-pyrrolidinyl)-2-oxoethyl)acetamide
CAS No:99952-49-5
MF:C9H14N2O3
MW:198.219062328339
CID:1003097
PubChem ID:3063139
Update Time:2025-04-20

(S)-N-(2-(2-Formyl-1-pyrrolidinyl)-2-oxoethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • (S)-N-(2-(2-Formyl-1-pyrrolidinyl)-2-oxoethyl)acetamide
    • N-[2-[(2S)-2-formylpyrrolidin-1-yl]-2-oxoethyl]acetamide
    • DTXSID30244359
    • (S)-N-(2-(2-Formylpyrrolidin-1-yl)-2-oxoethyl)acetamide
    • SCHEMBL2557245
    • Acetyl-glycyl-prolinal
    • 99952-49-5
    • AKOS006277682
    • HXPLRFNNPINGHP-QMMMGPOBSA-N
    • Acetamide, N-(2-(2-formyl-1-pyrrolidinyl)-2-oxoethyl)-, (S)-
    • Inchi: 1S/C9H14N2O3/c1-7(13)10-5-9(14)11-4-2-3-8(11)6-12/h6,8H,2-5H2,1H3,(H,10,13)/t8-/m0/s1
    • InChI Key: HXPLRFNNPINGHP-QMMMGPOBSA-N
    • SMILES: O=C(CNC(C)=O)N1CCC[C@H]1C=O

Computed Properties

  • Exact Mass: 198.10044231g/mol
  • Monoisotopic Mass: 198.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 66.5Ų

(S)-N-(2-(2-Formyl-1-pyrrolidinyl)-2-oxoethyl)acetamide Related Literature

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